S-Benzylcysteine

• IUPAC Name: 2-amino-3-benzylsulfanylpropanoic acid
• InChI: InChI=1S/C10H13NO2S/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)
• InChI Key: GHBAYRBVXCRIHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(C(=O)O)N
• Molecular Formula: C10H13NO2S
• Molecular Weight: 211.28 g/mol
• CAS No.: 3054-01-1, 16597-46-9

Description

S-Benzylcysteine is an organic compound that belongs to the class of amino acids. It is a derivative of cysteine, where the sulfur atom is bonded to a benzyl group.

Scientific Research Applications

S-Benzylcysteine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of other sulfur-containing organic compounds.

Biology: this compound is utilized in studies related to cysteine metabolism and protein structure.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is employed in the production of specialty chemicals and pharmaceuticals

Safety and Hazards

In combustion, S-Benzylcysteine may form toxic fumes.

Mechanism of Action

Target of Action

S-Benzylcysteine, also known as this compound, 90% (H-DL-Cys(Bzl)-OH), is a small molecule that primarily targets the Methylated-DNA–protein-cysteine methyltransferase in humans . This enzyme plays a crucial role in the repair of alkylated DNA and proteins, thereby maintaining the integrity of these biological macromolecules.

Mode of Action

It is believed to interact with its target enzyme, potentially influencing its activity

Biochemical Analysis

Biochemical Properties

S-Benzylcysteine participates in biochemical reactions, particularly those involving sulfur-containing compounds

Molecular Mechanism

It is known to interact with the Methylated-DNA–protein-cysteine methyltransferase in humans

Metabolic Pathways

This compound is likely involved in metabolic pathways related to sulfur-containing compounds, given its structural similarity to cysteine

Preparation Methods

Synthetic Routes and Reaction Conditions: S-Benzylcysteine can be synthesized through a two-step reaction process. The first step involves the reaction of benzyl chloride with L-cysteine to form S-benzyl-L-cysteine benzyl ester. This intermediate is then subjected to acidic hydrolysis to yield this compound .

Industrial Production Methods: In industrial settings, the synthesis of this compound follows similar steps but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of advanced purification techniques, such as crystallization and chromatography, is common to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: S-Benzylcysteine undergoes various chemical reactions, including:

Oxidation: The sulfur atom in this compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfoxides and sulfones back to the thioether form.

Substitution: The benzyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and nucleophiles are employed for substitution reactions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Thioether form of this compound.

Substitution: Various substituted derivatives depending on the reagents used.

Comparison with Similar Compounds

• 3-Benzylthioalanine
• L-S-Benzylcysteine

Comparison: S-Benzylcysteine is unique due to its specific structure, which imparts distinct chemical properties and biological activities. Compared to similar compounds, this compound has a higher affinity for certain molecular targets, making it more effective in specific applications .